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Compound of Interest

1,3,4,6-
Compound Name:
Tetrakis(methoxymethyl)glycoluril

Cat. No. B102961

For researchers, scientists, and professionals in drug development, the proper disposal of
laboratory chemicals is paramount for safety and environmental protection. This guide provides
detailed, step-by-step procedures for the safe disposal of 1,3,4,6-
Tetrakis(methoxymethyl)glycoluril, ensuring compliance with standard laboratory safety
protocols.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that appropriate personal protective
equipment (PPE) is worn. This includes safety goggles with side shields, chemical-resistant
gloves, and a lab coat.[1][2] All handling of 1,3,4,6-Tetrakis(methoxymethyl)glycoluril and its
waste should be conducted in a well-ventilated area, preferably within a fume hood, to avoid
inhalation of any dust or vapors.[1][2]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 1,3,4,6-
Tetrakis(methoxymethyl)glycoluril.
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Property Value

CAS Number 17464-88-9

Molecular Formula C12H22N406

Molecular Weight 318.33 g/mol

Melting Point 90-110 °C[3][4]

Boiling Point 454.674 °C at 760 mmHg[3]
Density 1.244 g/lcm3[3]

Water Solubility Soluble[2][3]

Step-by-Step Disposal Protocol

The primary recommended method for the disposal of 1,3,4,6-
Tetrakis(methoxymethyl)glycoluril is through a licensed chemical waste disposal service.[1]
Under no circumstances should this chemical be discharged into drains or the environment.[1]

Experimental Protocol: Waste Collection and Storage

e Segregation: Isolate waste 1,3,4,6-Tetrakis(methoxymethyl)glycoluril from other
laboratory waste streams to prevent unintended reactions.

» Containerization: Place the waste chemical in a suitable, clearly labeled, and tightly closed
container.[1] The container should be made of a material compatible with the chemical.

o Labeling: Affix a hazardous waste label to the container. The label should clearly identify the
contents as "Waste 1,3,4,6-Tetrakis(methoxymethyl)glycoluril’ and include the date of
accumulation.

o Storage: Store the sealed waste container in a designated, cool, dry, and well-ventilated
secondary containment area away from incompatible materials and sources of ignition until it
can be collected by a licensed chemical waste disposal company.[2]
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Experimental Protocol: Decontamination of Empty
Containers

Empty containers that previously held 1,3,4,6-Tetrakis(methoxymethyl)glycoluril must be
decontaminated before disposal.

e Triple Rinsing: Rinse the empty container thoroughly with a suitable solvent (e.g., water,
given its solubility) at least three times.[1]

¢ Rinsate Collection: Collect the rinsate from all three rinses. This rinsate is now considered
hazardous waste and must be disposed of along with the chemical waste. Do not discharge
the rinsate down the drain.

o Container Disposal: Once triple-rinsed, the container can be punctured to prevent reuse and
disposed of in a sanitary landfill or offered for recycling, in accordance with local regulations.

[1]

Disposal Workflow Diagram
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Caption: Disposal workflow for 1,3,4,6-Tetrakis(methoxymethyl)glycoluril.

Accidental Release Measures

In the event of a spill, prevent further leakage if it is safe to do so.[1] Avoid dust formation.[1]
Sweep up the solid material, taking care not to generate dust, and place it into a suitable
container for disposal.[5] Ensure the area is well-ventilated.[2]

Regulatory Considerations

It is crucial to consult and adhere to all federal, state, and local regulations regarding
hazardous waste disposal.[2] While 1,3,4,6-Tetrakis(methoxymethyl)glycoluril is not
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classified as a hazardous material for transportation, its disposal is subject to regulations for
chemical waste.[1][6] The ultimate responsibility for proper waste disposal lies with the waste
generator.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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